Tert-butyl 2-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 2-(2-ethoxy-2-oxoethyl)indole-1-carboxylate
• InChI: InChI=1S/C17H21NO4/c1-5-21-15(19)11-13-10-12-8-6-7-9-14(12)18(13)16(20)22-17(2,3)4/h6-10H,5,11H2,1-4H3
• InChI Key: LOCIXTWDTYHEJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC2=CC=CC=C2N1C(=O)OC(C)(C)C
• Molecular Formula: C17H21NO4
• DSSTOX Substance ID: DTXSID50697545
• Molecular Weight: 303.35 g/mol
• CAS RN: 172226-77-6

Description

Tert-butyl 2-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate is a derivative of piperazine featuring a tert-butyl group and a hydroxymethyl group. Piperazine derivatives are of significant interest due to their wide range of applications in medicinal chemistry and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of tert-butyl piperazine-1-carboxylate derivatives typically involves multi-step reactions starting from various piperazine precursors. For instance, tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and its hydrazide derivative were synthesized and characterized by spectroscopic methods, including FT-IR, NMR, and LCMS.

Molecular Structure Analysis

The molecular structures of tert-butyl piperazine-1-carboxylate derivatives have been elucidated using single-crystal X-ray diffraction analysis. For example, the structure of tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate was found to be linear with an extended conformation, while its hydrazide derivative exhibited an L-shaped conformation.

Chemical Reactions Analysis

Piperazine derivatives can undergo various chemical reactions, making them valuable intermediates. For instance, the organocatalyst 1- (2-hydroxyethyl)-piperazine was identified to promote direct C (sp2)-H arylation of unactivated arenes, demonstrating the potential of piperazine derivatives in catalysis.

Physical And Chemical Properties Analysis

The empirical formula of Tert-butyl 2-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate is C10H19NO4 and its molecular weight is 217.26. It is a solid compound.

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(1H-indol-2-yl)acetate (14.7 g, 72.2 mmol) in dichloromethane (150 mL) was added 4-dimethylaminopyridine (8.83 g, 72.2 mmol) and di-tert-butyl carbonate (23.7 g, 108 mmol) in portions. After stirring for 2 h at room temperature, the mixture was diluted with dichloromethane, washed with water, dried over magnesium sulfate and purified by silica gel chromatography (0 to 20% EtOAc in hexane) to give tert-butyl 2-((ethoxycarbonyl)methyl)-1H-indole-1-carboxylate (20.0 g, 91%).